Ethyl 3,3-diphenylacrylate
Cat. No. B3048643
M. Wt: 252.31 g/mol
InChI Key: SIVYACOIQCOIKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07019179B2
Procedure details
In a flask, 45 mmol of benzene, 3 mmol of ethyl acrylate, 0.03 mmol of palladium(II) acetate, 0.01 mmol of H3PMo12O40, 0.1 mmol of H4PMo11V1O40, 0.08 mmol of sodium acetate, 0.03 mmol of acetylacetone, and 5 ml of propionic acid were placed and were stirred at a constant temperature of 90° C. in an atmosphere of oxygen gas at 1 atm (0.1 MPa) for 12 hours. The resulting reaction mixture was analyzed by gas chromatography to find that ethyl cinnamate and ethyl 3,3-diphenylacrylate were produced in yields of 73% and 8%, respectively.
[Compound]
Name
H3PMo12O40
Quantity
0.01 mmol
Type
reactant
Reaction Step One
[Compound]
Name
H4PMo11V1O40
Quantity
0.1 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(OCC)(=O)C=C.C([O-])(=O)C.[Na+].C(CC(=O)C)(=O)C.C(O)(=O)CC.O=O.[C:33]([O:43][CH2:44][CH3:45])(=[O:42])[CH:34]=[CH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1>C([O-])(=O)C.[Pd+2].C([O-])(=O)C>[C:1]1([C:35]([C:36]2[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=2)=[CH:34][C:33]([O:43][CH2:44][CH3:45])=[O:42])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3,8.9.10|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
45 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
3 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)(=O)OCC
|
[Compound]
|
Name
|
H3PMo12O40
|
|
Quantity
|
0.01 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
H4PMo11V1O40
|
|
Quantity
|
0.1 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.08 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
|
|
Name
|
|
|
Quantity
|
0.03 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)CC(C)=O
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CC)(=O)O
|
|
Name
|
|
|
Quantity
|
0.03 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O=O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C=CC1=CC=CC=C1)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction mixture
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C(=CC(=O)OCC)C1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
